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ARP 100 Compound Profile

The table below summarizes the key characteristics of ARP 100 as a selective Matrix Metalloproteinase-2

(MMP-2) inhibitor for research use [1] [2] [3].

Property Description

Chemical Name 2-[((1,1'-Biphenyl)-4-ylsulfonyl)-(1-methylethoxy)amino]-N-hydroxyacetamide [2]

CAS Number 704888-90-4 [1] [2] [3]

Molecular Formula C₁₇H₂₀N₂O₅S [1] [2] [3]

Molecular Weight 364.42 g/mol [1] [2] [3]

Biological Activity Potent & selective MMP-2 inhibitor (IC₅₀ = 12 nM) [1] [2] [3]

Purity ≥98% - ≥99% [2] [3]

Biological Activity & Selectivity

ARP 100 is designed for high selectivity towards MMP-2 over other matrix metalloproteinases. The

following table details its inhibitory profile, demonstrating its primary action on MMP-2 with significantly
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less effect on other MMPs [1] [2] [3].

Target Enzyme IC₅₀ (nM) Inhibitory Activity

MMP-2 12 nM Potent inhibition [1] [2] [3]

MMP-9 200 nM Moderate inhibition [1] [2]

MMP-3 4,500 nM Weak inhibition [1] [2]

MMP-1 >50,000 nM Negligible inhibition [1] [2]

MMP-7 >50,000 nM Negligible inhibition [1] [2]

Stock Solution Preparation & Storage

This protocol is based on standard laboratory practice and the solubility data provided by suppliers [1] [2].

Recommended Solvent: Anhydrous DMSO [1] [2].

Typical Stock Concentration: 10 mM is a standard concentration for in vitro assays.

Calculations: To prepare 1 mL of a 10 mM stock solution:

Amount of ARP 100 needed = (Molarity) x (Molecular Weight) x (Volume)

= (0.010 mol/L) x (364.42 g/mol) x (0.001 L)
= 3.64 mg

Procedure:

Weigh out 3.64 mg of ARP 100 powder.
Transfer the powder to a 1 mL volumetric vial.

Add anhydrous DMSO to bring the total volume to 1 mL.
Mix gently by vortexing or inverting the vial until the solid is completely dissolved. A brief

sonication in a water bath may aid dissolution.

Storage:
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Aliquoting: Divide the stock solution into small, single-use aliquots to avoid repeated freeze-

thaw cycles.
Short-term: Store at -20°C for use within one month [1].

Long-term: Store at -80°C for up to 6 months [1].

Important Notes on Handling

Solubility in Other Solvents: While highly soluble in DMSO, the supplier (MedChemExpress)

provides protocols for creating soluble formulations for in vivo studies using co-solvents like PEG 300,
Tween-80, and saline [1]. These require careful preparation.

Hygroscopic DMSO: Anhydrous DMSO is hygroscopic (absorbs water from the atmosphere). Using
a newly opened bottle is recommended for preparing stock solutions to prevent water absorption,

which can affect the solution's concentration and compound stability [1].
Controlled Substance: Note that one supplier lists ARP 100 as a "controlled substance" that may

not be available in all territories [1].

Experimental Workflow for In Vitro Use

The following diagram illustrates a generalized workflow for reconstituting and using ARP 100 in a cell-

based invasion assay.
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Biological Context of MMP-2 Inhibition

ARP 100 exerts its anti-invasive effects by selectively inhibiting MMP-2. This enzyme degrades components

of the extracellular matrix (ECM), facilitating cancer cell invasion and metastasis [4] [5]. The diagram below

illustrates the simplified position of MMP-2 in the context of other key oncogenic signaling pathways.
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Experimental Design Considerations

Validated Cellular Model: ARP 100 has been shown to exhibit anti-invasive properties in HT1080
fibrosarcoma cells in an in vitro model of invasion on Matrigel [1] [2]. This cell line is a validated

model for studying MMP-2 activity and invasion.
Dose-Response: A concentration of 50 nM of ARP 100 has been reported to cause a significant

reduction in invasive elongations [1]. You should perform a dose-response curve to determine the
optimal concentration for your specific experimental system.

Vehicle Control: Always include a control group treated with the same concentration of DMSO used
to deliver ARP 100 to account for any potential effects of the solvent itself.

Alternative Information Sources

Since the search results lack detailed protocols for specific experiments like the Matrigel invasion assay, I

suggest you:

Consult Primary Literature: Search for research papers that have used ARP 100. The methods

sections of these papers are excellent resources for detailed protocols. The supplier websites list
some of these citing publications [1] [3].

Contact Suppliers: Reach out to the technical support teams of companies like MedChemExpress
[1] or R&D Systems [2]. They often have detailed application notes and protocols that may not be

publicly listed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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